Methyl 3-amino-6-nitro-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-amino-6-nitro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C10H8N2O4S/c1-16-10(13)9-8(11)6-3-2-5(12(14)15)4-7(6)17-9/h2-4H,11H2,1H3
• InChI Key: AVWYTSRBVOQDRA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C10H8N2O4S
• DSSTOX Substance ID: DTXSID90347299
• Molecular Weight: 252.25 g/mol
• CAS No.: 35212-90-9

Description

Methyl 3-amino-6-nitro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H8N2O4S and its molecular weight is 252.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Properties

Methyl 3-amino-6-nitro-1-benzothiophene-2-carboxylate and its derivatives exhibit varied chemical reactions and properties. For instance, Chapman, Hughes, and Scrowston (1971) demonstrated that 3-Methylthieno[2,3-b and 3,2-b][1]benzothiophen undergoes bromination, Vilsmeier–Haack formylation, and Friedel–Crafts acetylation in the 2-position, showcasing its reactivity and potential in organic synthesis Chapman et al., 1971.

Synthesis and Potential Applications

The synthesis process of derivatives of this compound has been explored in several studies. Scrowston and Shaw (1976) discussed the synthesis of Methyl 3,4-dihydro-4-oxo-1H-2-benzothiopyran-3-carboxylate and related thiopyrano-compounds, hinting at their potential in diverse chemical applications Scrowston & Shaw, 1976.

Biological Activities

A study by Narayana et al. (2006) investigated the antimicrobial and anti-inflammatory activities of 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff Bases, indicating the potential biological significance of compounds structurally related to this compound Narayana et al., 2006.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.

Synthesis routes and methods

Procedure details

The product from Example 47B (3.73 g, 19.3 mmol) was treated with 1 equivalent ethyl thioglycolate and 1 equivalent K2CO3 in ethanol by the procedure described in Example 41A to yield the title compound (2.35 g, 46%). m.p. 169°-170° C. 1H NMR (300 MHz, DMSO) δ8.90 (d, 1H), 8.37 (d, 1H), 8.20 (dd, 1H), 7.29 (br s, 2H), 4.31 (q, 2H), 1.31 (t, 3H). MS (DCI/NH3) m/e 284 (M+NH4)+.